2-(4-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)piperidin-1-yl)acetonitrile
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Overview
Description
The benzo[c][1,2,5]thiadiazole (BTZ) motif is a part of various electron donor-acceptor (D-A) systems. These systems have been extensively researched for use in photovoltaics or as fluorescent sensors .
Synthesis Analysis
A library of 26 D-A compounds based on the BTZ group has been synthesized. The donor groups were varied while keeping the BTZ acceptor group the same .Molecular Structure Analysis
The BTZ motif is a strongly electron-accepting moiety. It has been used in various combinations of donor and acceptor groups .Chemical Reactions Analysis
The photocatalysts based on the BTZ group were validated using a Minisci-type decarboxylative alkylation of electron-deficient heteroarenes as a test reaction .Physical And Chemical Properties Analysis
The optoelectronic and photophysical properties of the photocatalysts based on the BTZ group can be systematically modified .Scientific Research Applications
Anti-inflammatory and Anti-ulcer Activities :
- A study conducted by Mohareb et al. (2017) explored the synthesis of fused thiazole derivatives derived from a related compound. These derivatives displayed significant anti-inflammatory and anti-ulcer activities. This finding indicates the potential therapeutic applications of such compounds in treating inflammation and gastric ulcers (Mohareb, Al-Omran, Abdelaziz, & Ibrahim, 2017).
Antibacterial and Antifungal Activities :
- Suresh, Lavanya, and Rao (2016) synthesized novel derivatives that showed significant antibacterial and antifungal activities. This research highlights the potential of such compounds in developing new antimicrobial agents (Suresh, Lavanya, & Rao, 2016).
- Wu Qi (2014) designed and synthesized novel piperazine derivatives that exhibited better antibacterial activities against certain pathogens (Wu Qi, 2014).
Antitumor Evaluation :
- Al-Omran, Mohareb, and El-Khair (2014) conducted a study where synthesized compounds showed inhibitory effects on tumor and normal cell lines, suggesting potential for cancer therapy applications (Al-Omran, Mohareb, & El-Khair, 2014).
- Gür et al. (2020) synthesized Schiff bases from 1,3,4-thiadiazole compounds, which demonstrated DNA protective abilities and antimicrobial activity. These compounds also exhibited cytotoxicity on cancer cell lines, providing insights into potential cancer therapies (Gür et al., 2020).
Antimicrobial Evaluation :
- Hamama, Ibrahim, Raoof, and Zoorob (2017) synthesized novel thiazolo[4,3-b][1,3,4]thiadiazole systems and evaluated their antimicrobial properties, indicating their potential in combating microbial infections (Hamama, Ibrahim, Raoof, & Zoorob, 2017).
properties
IUPAC Name |
2-[4-(1-methyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-3-yl)piperidin-1-yl]acetonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N4O2S/c1-16-13-4-2-3-5-14(13)18(21(16,19)20)12-6-9-17(10-7-12)11-8-15/h2-5,12H,6-7,9-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AHWDASPKTSEQNJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=CC=CC=C2N(S1(=O)=O)C3CCN(CC3)CC#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.39 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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